Cas no 2090310-12-4 (2-(4-(2-Fluoroethyl)piperidin-1-yl)pyridin-3-amine)

• Product Name: 2-(4-(2-Fluoroethyl)piperidin-1-yl)pyridin-3-amine
• CAS No: 2090310-12-4
• MF: C₁₂H₁₈FN₃
• MW: 223.28982591629
• CID: 5721806
• PubChem ID: 121201061
• Update Time: 2025-05-25

2-(4-(2-Fluoroethyl)piperidin-1-yl)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• starbld0028692
• 2090310-12-4
• 2-[4-(2-fluoroethyl)piperidin-1-yl]pyridin-3-amine
• AKOS026709058
• 2-(4-(2-fluoroethyl)piperidin-1-yl)pyridin-3-amine
• F1907-4597
• 3-Pyridinamine, 2-[4-(2-fluoroethyl)-1-piperidinyl]-
• 2-(4-(2-Fluoroethyl)piperidin-1-yl)pyridin-3-amine

• Inchi： 1S/C12H18FN3/c13-6-3-10-4-8-16(9-5-10)12-11(14)2-1-7-15-12/h1-2,7,10H,3-6,8-9,14H2
• InChI Key： FEWMNNPXDVHYGV-UHFFFAOYSA-N
• SMILES： FCCC1CCN(C2C(=CC=CN=2)N)CC1

Computed Properties

• Exact Mass: 223.14847575g/mol
• Monoisotopic Mass: 223.14847575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Density: 1.115±0.06 g/cm3(Predicted)
• Boiling Point: 391.9±27.0 °C(Predicted)
• pka: 9.60±0.29(Predicted)

Additional information on 2-(4-(2-Fluoroethyl)piperidin-1-yl)pyridin-3-amine

Compound CAS No 2090310-12-4: 2-(4-(2-Fluoroethyl)piperidin-1-yl)pyridin-3-amine

The compound CAS No 2090310-12-4, also known as 2-(4-(2-fluoroethyl)piperidin-1-yl)pyridin-3-amine, is a highly specialized chemical entity with significant potential in the field of pharmaceutical research. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its role in various therapeutic areas, making it a subject of intense scientific investigation.

The molecular structure of 2-(4-(2-fluoroethyl)piperidin-1-yl)pyridin-3-amine consists of a piperidine ring substituted with a fluorinated ethyl group and a pyridine ring bearing an amine functionality. This combination of structural motifs contributes to its distinctive chemical reactivity and biological activity. The presence of the fluorine atom in the ethyl group introduces electronic effects that can enhance the compound's interactions with biological targets, such as enzymes or receptors.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed innovative strategies, including catalytic asymmetric synthesis and microwave-assisted reactions, to optimize the production process. These methods not only improve yield but also reduce the environmental footprint, aligning with current trends toward sustainable chemical manufacturing.

In terms of pharmacology, 2-(4-(2-fluoroethyl)piperidin-1-yl)pyridin-3-amine has demonstrated remarkable activity in preclinical models. Studies have shown its potential as a modulator of key signaling pathways involved in neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier and interact with specific neuronal targets makes it a promising candidate for central nervous system (CNS) drug development.

Moreover, recent research has explored the compound's anti-inflammatory and antioxidant properties. In vitro assays have revealed its capacity to inhibit pro-inflammatory cytokines and scavenge reactive oxygen species, suggesting potential applications in treating inflammatory disorders such as rheumatoid arthritis and cardiovascular diseases.

The development of CAS No 2090310-12- has also been supported by advanced computational techniques. Molecular docking studies have provided insights into its binding modes with target proteins, while pharmacokinetic modeling has predicted favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These computational tools have significantly accelerated the drug discovery process and enhanced our understanding of the compound's behavior in vivo.

In conclusion, 2-(4-(2-fluoroethyl)piperidin-) represents a cutting-edge chemical entity with vast therapeutic potential. Its unique structure, coupled with recent advancements in synthesis and pharmacology, positions it as a leading candidate in drug development pipelines. As research continues to unfold, this compound is expected to contribute significantly to the advancement of novel therapeutics for a wide range of human diseases.